Cas no 1702951-33-4 (4-acetylheptane-3,5-dione)

4-acetylheptane-3,5-dione is a versatile organic compound, characterized by its unique structural properties. This compound exhibits excellent stability and is highly reactive, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its ability to participate in multiple chemical reactions ensures wide applicability in organic synthesis. The presence of two ketone groups provides a reactive site for various transformations, enhancing its synthetic utility.

4-acetylheptane-3,5-dione structure

Product Name:4-acetylheptane-3,5-dione

CAS No:1702951-33-4

MF:C₉H₁₄O₃

MW:170.205663204193

CID:5874566

PubChem ID:22670963

Update Time:2025-07-26

4-acetylheptane-3,5-dione Chemical and Physical Properties

Names and Identifiers

- 4-acetylheptane-3,5-dione
- 1702951-33-4
- EN300-1125855
- SCHEMBL1802349
- Inchi： 1S/C9H14O3/c1-4-7(11)9(6(3)10)8(12)5-2/h9H,4-5H2,1-3H3
- InChI Key： LCDLHYOLHBTHPG-UHFFFAOYSA-N
- SMILES： O=C(CC)C(C(C)=O)C(CC)=O

Computed Properties

Exact Mass: 170.094294304g/mol
Monoisotopic Mass: 170.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 51.2Å²

4-acetylheptane-3,5-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1125855-0.05g	4-acetylheptane-3,5-dione	1702951-33-4	95%	0.05g	$528.0	2023-10-26
Enamine	EN300-1125855-0.1g	4-acetylheptane-3,5-dione	1702951-33-4	95%	0.1g	$553.0	2023-10-26
Enamine	EN300-1125855-0.25g	4-acetylheptane-3,5-dione	1702951-33-4	95%	0.25g	$579.0	2023-10-26
Enamine	EN300-1125855-0.5g	4-acetylheptane-3,5-dione	1702951-33-4	95%	0.5g	$603.0	2023-10-26
Enamine	EN300-1125855-1.0g	4-acetylheptane-3,5-dione	1702951-33-4		1g	$785.0	2023-06-09
Enamine	EN300-1125855-2.5g	4-acetylheptane-3,5-dione	1702951-33-4	95%	2.5g	$1230.0	2023-10-26
Enamine	EN300-1125855-5.0g	4-acetylheptane-3,5-dione	1702951-33-4		5g	$2277.0	2023-06-09
Enamine	EN300-1125855-10.0g	4-acetylheptane-3,5-dione	1702951-33-4		10g	$3376.0	2023-06-09
Enamine	EN300-1125855-1g	4-acetylheptane-3,5-dione	1702951-33-4	95%	1g	$628.0	2023-10-26
Enamine	EN300-1125855-5g	4-acetylheptane-3,5-dione	1702951-33-4	95%	5g	$1821.0	2023-10-26